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For Researchers, Scientists, and Drug Development Professionals

Introduction

Dibromoiodomethane, with the CAS number 593-94-2, is a trihalomethane compound of
significant interest in environmental science and toxicology. As a byproduct of water disinfection
processes, its presence in drinking water raises health concerns. For researchers and
professionals in drug development, understanding the chemical properties, synthesis, and
biological effects of such halogenated methanes is crucial. This document provides a
comprehensive technical overview of dibromoiodomethane, including its physicochemical
properties, synthesis and analysis protocols, and toxicological profile. This information is
valuable for those working with halogenated compounds as potential intermediates in organic
synthesis or for assessing the toxicological risks of related structures.

Physicochemical Properties

A summary of the key physical and chemical properties of dibromoiodomethane is presented
in the table below.
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Property Value Reference
Molecular Formula CHBr:l [1]
Molecular Weight 299.73 g/mol [1]
Appearance Dark red to dark brown oil [2]

Density 3.3 g/cm? [2]

Boiling Point 185.9 °C [2]

Flash Point 66.2 °C

IUPAC Name dibromo(iodo)methane

Synonyms Methane, dibromoiodo-

Synthesis of Dibromoiodomethane

Dibromoiodomethane can be synthesized in the laboratory through the reaction of bromoform
with sodium hypoiodite. The hypoiodite is typically generated in situ.

Experimental Protocol: Synthesis from Bromoform

This protocol is based on the reaction described in the literature for the synthesis of
dibromoiodomethane and other haloforms.

Materials:

Bromoform (CHBr3)

e Potassium iodide (KI)

e Sodium hypochlorite (NaOCI) solution (5.25%)

e Sodium hydroxide (NaOH)

e Deionized water

e |ce bath
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Magnetic stirrer and stir bar

Separatory funnel

Round-bottom flask and distillation apparatus

Ethyl acetate (for extraction)

Anhydrous sodium sulfate (for drying)

Procedure:

In a round-bottom flask equipped with a magnetic stir bar, prepare a mixture of bromoform
and an alkaline solution of potassium iodide.

Cool the flask in an ice bath.

Slowly add a 5.25% sodium hypochlorite solution to the stirring mixture. The sodium
hypochlorite reacts with potassium iodide in the alkaline solution to generate sodium
hypoiodite in situ, which then reacts with bromoform.

Allow the reaction to proceed for 24 hours with continuous stirring.

After the reaction is complete, transfer the mixture to a separatory funnel.

Extract the product with ethyl acetate.

Wash the organic layer with deionized water to remove any remaining salts.

Dry the organic layer over anhydrous sodium sulfate.

Remove the solvent under reduced pressure using a rotary evaporator.

The resulting crude product can be further purified by distillation.

Note: This reaction produces dibromoiodomethane as the major product, with trace amounts

of bromodiiodomethane and triodomethane.
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Synthesis Workflow Diagram
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. pubs.acs.org [pubs.acs.org]

© 2026 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b121520/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-dibromoiodomethane-cas-593-94-2
https://www.benchchem.com/product/b121520?utm_src=pdf-custom-synthesis#bc-rfq
https://pubs.acs.org/doi/10.1021/acs.est.1c05484
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b121520?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

e 2. repository.library.noaa.gov [repository.library.noaa.gov]

e To cite this document: BenchChem. [An In-depth Technical Guide to Dibromoiodomethane
(CAS 593-94-2)]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b121520/docs#an-in-depth-technical-guide-to-
dibromoiodomethane-cas-593-94-2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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